Cas no 1355011-72-1 (2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester)

• Product Name: 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester
• CAS No: 1355011-72-1
• MF: C₁₃H₁₇BF₂O₂S
• MW: 286.145689725876
• MDL: MFCD22493743
• CID: 4764277
• Update Time: 2026-02-26

2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester
• 2-(2,6-difluoro-3-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(2,6-difluoro-3-methylsulfanylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493743
• Inchi： 1S/C13H17BF2O2S/c1-12(2)13(3,4)18-14(17-12)10-8(15)6-7-9(19-5)11(10)16/h6-7H,1-5H3
• InChI Key： SCSKEWJZEULAJX-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(B2OC(C)(C)C(C)(C)O2)=C1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 325
• Topological Polar Surface Area: 43.8

Additional information on 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester

Recent Advances in the Application of 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester (CAS: 1355011-72-1) in Chemical Biology and Pharmaceutical Research

2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester (CAS: 1355011-72-1) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules and has been extensively studied for its potential in drug discovery and development. The presence of both fluorine and methylthio substituents on the phenyl ring, along with the boronic ester functionality, imparts distinct reactivity and stability, making it a valuable building block in organic synthesis and medicinal chemistry.

Recent studies have highlighted the role of 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The compound's ability to participate in palladium-catalyzed coupling reactions has been leveraged to construct complex biaryl structures, which are prevalent in many pharmaceuticals and agrochemicals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this boronic ester in the synthesis of novel kinase inhibitors, showcasing its utility in targeting cancer-related pathways. The study reported improved yields and selectivity compared to traditional boronic acid precursors, underscoring the compound's advantages in synthetic applications.

In addition to its synthetic utility, 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester has been explored for its potential in prodrug design and targeted drug delivery. The boronic ester moiety can undergo hydrolysis under specific physiological conditions, releasing the active boronic acid species. This property has been exploited in the development of protease inhibitors and other therapeutic agents. A recent preprint on bioRxiv detailed the compound's incorporation into a boron-based prodrug system for the treatment of inflammatory diseases, with promising in vitro and in vivo results. The study emphasized the compound's stability in circulation and its controlled release profile, which are critical for minimizing off-target effects.

Another emerging area of research involves the use of 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester in chemical biology probes. Its ability to interact with diols and other biologically relevant molecules has made it a candidate for the development of sensors and imaging agents. A 2024 publication in ACS Chemical Biology described the design of a fluorescent probe based on this boronic ester for the detection of reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time monitoring of oxidative stress in cellular models of neurodegenerative diseases.

Despite these advancements, challenges remain in the large-scale production and application of 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester. Issues such as cost-effectiveness, scalability, and stability under various conditions need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel applications, particularly in the realm of personalized medicine and combination therapies. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, 2,6-Difluoro-3-(methylthio)phenylboronic acid pinacol ester (CAS: 1355011-72-1) represents a promising tool in chemical biology and pharmaceutical research. Its unique chemical properties and diverse applications underscore its value as a building block for drug discovery, prodrug design, and chemical probes. As research continues to uncover new uses and refine existing methodologies, this compound is poised to play an increasingly important role in advancing therapeutic and diagnostic technologies.